Cas no 69506-65-6 (Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy-)

Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy- structure
69506-65-6 structure
Product Name:Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy-
CAS No:69506-65-6
MF:C24H38O4
MW:390.556128025055
CID:523472
PubChem ID:5319371
Update Time:2025-04-19

Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(8Z)-8-heptadecen-1-yl-4,6-dihydroxy-
    • Benzoic acid,2-(8Z)-8-heptadecenyl-4,6-dihydroxy- (9CI)
    • Benzoicacid, 2-(8-heptadecenyl)-4,6-dihydroxy-, (Z)-
    • D8'-Merulinic acid A
    • 69506-65-6
    • Merulinic acid A
    • 2-[(E)-heptadec-8-enyl]-4,6-dihydroxybenzoic acid
    • CHEBI:175125
    • 2-(8-heptadecenyl)-4,6-dihydroxybenzoic acid
    • Delta-8'-Merulinic acid A
    • DTXSID301228000
    • CHEMBL476715
    • XH162531
    • CHEBI:217771
    • 2-(8Z)-8-Heptadecen-1-yl-4,6-dihydroxybenzoic acid
    • 2-[(Z)-heptadec-8-enyl]-4,6-dihydroxybenzoic acid
    • Inchi: 1S/C24H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18-21(25)19-22(26)23(20)24(27)28/h9-10,18-19,25-26H,2-8,11-17H2,1H3,(H,27,28)/b10-9-
    • InChI Key: IXDZSQUQSCLSSD-KTKRTIGZSA-N
    • SMILES: OC1=CC(=CC(=C1C(=O)O)CCCCCCC/C=C\CCCCCCCC)O

Computed Properties

  • Exact Mass: 390.27714
  • Monoisotopic Mass: 390.27700969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 16
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.3
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
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